6-oxo-octahydro-1H-indene-3a-carboxylic acid

• IUPAC Name: 6-oxo-2,3,4,5,7,7a-hexahydro-1H-indene-3a-carboxylic acid
• InChI: InChI=1S/C10H14O3/c11-8-3-5-10(9(12)13)4-1-2-7(10)6-8/h7H,1-6H2,(H,12,13)
• InChI Key: PSINJGYRAIKJBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(=O)CCC2(C1)C(=O)O
• Molecular Formula: C10H14O3
• Molecular Weight: 182.22 g/mol
• CAS No.: 1554588-19-0

Description

6-oxo-octahydro-1H-indene-3a-carboxylic acid is a useful research compound. Its molecular formula is C10H14O3 and its molecular weight is 182.219. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Plant Growth Regulators

(Turner, Anderson, & Mander, 1980) discuss the synthesis and crystal structure of a compound related to gibberellic acid, highlighting its potential application in the development of synthetic plant growth regulators. This research emphasizes the chemical's structural resemblance to natural growth hormones, suggesting its possible use in agriculture to influence plant growth patterns.

Coordination Polymers and Frameworks

Research by (Qin, Wang, Wang, & Su, 2005) and (Liu, Xiong, Zhang, Du, & Zhu, 2009) demonstrates the compound's role in forming unique lanthanide coordination polymers. These structures have potential applications in materials science, particularly in designing novel materials with specific magnetic, luminescent, or structural properties.

Environmental Chemistry and Metal Extraction

The study by (Hayashita, Sawano, Higuchi, Indo, Hiratani, & Zhang, 1999) explores the use of related compounds in selective metal extraction, indicating its relevance in environmental chemistry for removing heavy metals from waste streams.

Polymer Solar Cells

(Cheng, Li, & Zhan, 2014) investigate the application of a derivative in ternary blend polymer solar cells, where it acts as an electron-cascade acceptor. This research highlights the potential for improving the efficiency of solar cells, contributing to the development of renewable energy technologies.

Metal-Organic Frameworks (MOFs)

Several studies, including (Fu, Su, Yang, Li, Liao, & Xiong, 2010) and (Brito, Bórquez, Loyola, López-Rodríguez, & Cárdenas, 2010), focus on the synthesis and structure of metal–organic frameworks constructed from carboxylic acid derivatives. MOFs have wide-ranging applications, from gas storage and separation to catalysis and drug delivery, due to their customizable structures and properties.